Cas no 2158779-42-9 (4-cyclopropyl-3-formamido-3-methylbutanoic acid)
4-cyclopropyl-3-formamido-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-cyclopropyl-3-formamido-3-methylbutanoic acid
- 2158779-42-9
- EN300-1284597
-
- Inchi: 1S/C9H15NO3/c1-9(10-6-11,5-8(12)13)4-7-2-3-7/h6-7H,2-5H2,1H3,(H,10,11)(H,12,13)
- InChI Key: GCWIIOKKHQACDV-UHFFFAOYSA-N
- SMILES: OC(CC(C)(CC1CC1)NC=O)=O
Computed Properties
- Exact Mass: 185.10519334g/mol
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 66.4Ų
4-cyclopropyl-3-formamido-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284597-1.0g |
4-cyclopropyl-3-formamido-3-methylbutanoic acid |
2158779-42-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284597-50mg |
4-cyclopropyl-3-formamido-3-methylbutanoic acid |
2158779-42-9 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1284597-100mg |
4-cyclopropyl-3-formamido-3-methylbutanoic acid |
2158779-42-9 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1284597-250mg |
4-cyclopropyl-3-formamido-3-methylbutanoic acid |
2158779-42-9 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1284597-500mg |
4-cyclopropyl-3-formamido-3-methylbutanoic acid |
2158779-42-9 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1284597-1000mg |
4-cyclopropyl-3-formamido-3-methylbutanoic acid |
2158779-42-9 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1284597-2500mg |
4-cyclopropyl-3-formamido-3-methylbutanoic acid |
2158779-42-9 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1284597-5000mg |
4-cyclopropyl-3-formamido-3-methylbutanoic acid |
2158779-42-9 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1284597-10000mg |
4-cyclopropyl-3-formamido-3-methylbutanoic acid |
2158779-42-9 | 10000mg |
$4236.0 | 2023-10-01 |
4-cyclopropyl-3-formamido-3-methylbutanoic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-cyclopropyl-3-formamido-3-methylbutanoic acid
4-Cyclopropyl-3-formamido-3-methylbutanoic Acid: A Comprehensive Overview
The compound with CAS No. 2158779-42-9, commonly referred to as 4-cyclopropyl-3-formamido-3-methylbutanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group, a formamido substituent, and a methyl group attached to a butanoic acid backbone. The cyclopropyl group introduces strain and reactivity, while the formamido group adds functional diversity, making this compound a versatile building block for various applications.
Recent studies have highlighted the potential of 4-cyclopropyl-3-formamido-3-methylbutanoic acid in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions. The cyclopropyl ring has been shown to enhance the molecule's ability to interact with specific biological targets, while the formamido group contributes to its solubility and bioavailability. These properties make it an attractive candidate for further preclinical and clinical investigations.
In addition to its pharmacological applications, 4-cyclopropyl-3-formamido-3-methylbutanoic acid has also been studied for its potential in materials science. Its unique structure allows for the formation of stable polymers and coatings with enhanced mechanical properties. The methyl group in the molecule plays a crucial role in modulating the physical properties of the resulting materials, making them suitable for applications in electronics and advanced manufacturing.
The synthesis of 4-cyclopropyl-3-formamido-3-methylbutanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for both academic and industrial use. The cyclopropyl group is typically introduced via ring-opening reactions, while the formamido group is added through amide bond formation.
From an environmental perspective, the production and handling of 4-cyclopropyl-3-formamido-3-methylbutanoic acid are carried out under strict safety protocols to minimize any potential risks. The compound is not classified as a hazardous material under current regulations, making it suitable for use in various industrial settings without special permits or restrictions.
In conclusion, 4-cyclopropyl-3-formamido-3-methylbutanoic acid (CAS No. 2158779-42-9) is a versatile and promising compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.
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